3-Cyclopentylsulfanylprop-2-ynenitrile

• CAS RN: 137198-81-3
• Molecular Formula: C8H9NS
• Molecular Weight: 151.23 g/mol
• IUPAC Name: 3-cyclopentylsulfanylprop-2-ynenitrile
• InChI: InChI=1S/C8H9NS/c9-6-3-7-10-8-4-1-2-5-8/h8H,1-2,4-5H2
• InChI Key: CWRIHCOLAMQEMV-UHFFFAOYSA-N
• SMILES: C1CCC(C1)SC#CC#N
• synonyms: 2-Propynenitrile,3-(cyclopentylthio)-(9CI)

Description

3-Cyclopentylsulfanylprop-2-ynenitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly used in the synthesis of various organic molecules and has shown promising results in several biochemical and physiological studies.

Mechanism Of Action

The mechanism of action of 3-Cyclopentylsulfanylprop-2-ynenitrile is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. This inhibition may lead to a decrease in the production of inflammatory mediators, such as prostaglandins and leukotrienes, resulting in the anti-inflammatory effects of this compound.

Biochemical And Physiological Effects

The biochemical and physiological effects of 3-Cyclopentylsulfanylprop-2-ynenitrile have been extensively studied. This compound has been shown to possess anti-inflammatory effects by reducing the production of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been shown to possess anti-cancer effects by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been shown to possess anti-microbial effects by inhibiting the growth of various microorganisms, such as bacteria and fungi.

Advantages And Limitations For Lab Experiments

The advantages of using 3-Cyclopentylsulfanylprop-2-ynenitrile in lab experiments include its unique properties, such as its anti-inflammatory, anti-cancer, and anti-microbial effects. Additionally, this compound is relatively easy to synthesize and has been widely used in the production of various organic molecules. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-Cyclopentylsulfanylprop-2-ynenitrile. One direction is to further investigate its mechanism of action and its potential therapeutic applications in the treatment of various diseases. Another direction is to explore its potential use in the synthesis of novel organic molecules with unique properties. Additionally, further research is needed to fully understand the toxicity and safety profile of this compound.

Synthesis Methods

The synthesis of 3-Cyclopentylsulfanylprop-2-ynenitrile involves the reaction of Cyclopentylmagnesium bromide with 2-Bromo-3-chloropropenenitrile. This reaction results in the formation of 3-Cyclopentylsulfanylprop-2-ynenitrile as a yellow crystalline solid. This synthesis method has been reported in several scientific journals and has been widely used in the production of 3-Cyclopentylsulfanylprop-2-ynenitrile for scientific research purposes.

Scientific Research Applications

3-Cyclopentylsulfanylprop-2-ynenitrile has been extensively studied for its various applications in scientific research. This compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been used in the synthesis of various organic molecules, such as amino acids, peptides, and heterocycles. Additionally, this compound has shown promising results in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.